N-(4-(4-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-[4-[4-[2-(furan-2-ylmethylamino)-2-oxoethyl]-5-oxotetrazol-1-yl]phenyl]-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C18H16N8O4S/c1-11-16(31-24-21-11)17(28)20-12-4-6-13(7-5-12)26-18(29)25(22-23-26)10-15(27)19-9-14-3-2-8-30-14/h2-8H,9-10H2,1H3,(H,19,27)(H,20,28)
• InChI Key: QMAQYKIJDSTJAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NC2=CC=C(C=C2)N3C(=O)N(N=N3)CC(=O)NCC4=CC=CO4
• Molecular Formula: C18H16N8O4S
• Molecular Weight: 440.4 g/mol

Description

N-(4-(4-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C18H16N8O4S and its molecular weight is 440.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

The synthesis and chemical reactivity of compounds containing furan, thiadiazole, and tetrazole moieties have been widely studied due to their potential applications in drug development and material science. For instance, the synthesis of derivatives through reactions involving bases and electrophilic substitution reactions highlights the versatility of these compounds in organic synthesis. The ability to undergo transformations under specific conditions opens up possibilities for creating novel molecules with desired properties for various applications (Remizov et al., 2019).

Antimicrobial and Antifungal Activities

Compounds featuring thiadiazole and furan moieties have shown promising antimicrobial and antifungal activities. The synthesis of novel derivatives and their subsequent evaluation against a range of pathogens indicate their potential as templates for developing new antimicrobial agents. This is particularly relevant in the search for treatments against drug-resistant bacteria and fungi, highlighting the medical applications of such compounds in addressing global health challenges (Reddy et al., 2010).

Anticancer Properties

Research into the anticancer properties of derivatives containing thiadiazole and related structures has yielded promising results. The synthesis of Schiff’s bases containing thiadiazole scaffolds and their evaluation against various human cancer cell lines demonstrate the potential of these compounds in cancer therapy. The identification of compounds with significant anticancer activity suggests their application in designing novel therapeutics aimed at specific types of cancer (Tiwari et al., 2017).